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Compound of Interest

Compound Name: CAY10505

Cat. No.: B1684643 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of

CAY10505, a potent and selective inhibitor of phosphoinositide 3-kinase gamma (PI3Kγ), using

dimethyl sulfoxide (DMSO) as the solvent. Adherence to this protocol is crucial for ensuring the

accuracy and reproducibility of experimental results.

Introduction
CAY10505 is a small molecule inhibitor with high selectivity for the γ isoform of PI3K (IC50 = 30

nM).[1][2] It is a valuable tool for studying the PI3K/Akt/mTOR signaling pathway and its role in

immunology, inflammation, and cell biology.[1] To ensure accurate and consistent experimental

outcomes, it is imperative to prepare a stock solution of known concentration. DMSO is the

recommended solvent due to its ability to dissolve both polar and nonpolar compounds and its

miscibility with aqueous media.[3]

Quantitative Data Summary
A summary of the key quantitative data for CAY10505 and DMSO is provided in the table below

for easy reference.
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Parameter Value Reference

CAY10505

Molecular Formula C₁₄H₈FNO₃S [1][4]

Molecular Weight 289.3 g/mol [1][4]

Appearance Crystalline solid [1][4]

Purity ≥98% [1][4]

Solubility in DMSO ~20 mg/mL [1][5]

Storage of Solid -20°C [5][6]

DMSO

Molecular Formula (CH₃)₂SO [3]

Molecular Weight 78.13 g/mol [3]

Density 1.1004 g/cm³ [7]

Boiling Point 189°C [3][7]

Freezing Point 18.5°C [3][7]

Experimental Protocol: Preparation of a 10 mM
CAY10505 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CAY10505 in DMSO. The

concentration can be adjusted based on experimental needs, and the required mass of

CAY10505 can be calculated using the formula provided below.

3.1. Materials and Equipment

CAY10505 (crystalline solid)

Anhydrous/molecular sieve-dried DMSO

Calibrated analytical balance
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Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

3.2. Calculation

To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

Example for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x 289.3 g/mol / 1000

= 2.893 mg

3.3. Step-by-Step Procedure

Preparation: Don appropriate PPE. Ensure the work area is clean and dry. Allow the vial of

CAY10505 to equilibrate to room temperature before opening to prevent condensation.

Weighing: Tare a suitable microcentrifuge tube or amber glass vial on a calibrated analytical

balance. Carefully weigh the calculated amount of CAY10505 (e.g., 2.893 mg for a 10 mM

solution in 1 mL) into the tube/vial.

Solubilization: Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the tube/vial

containing the CAY10505 powder.

Mixing: Tightly cap the tube/vial and vortex thoroughly until the solid is completely dissolved.

Visually inspect the solution to ensure there are no undissolved particulates.

Labeling: Clearly label the tube/vial with the name of the compound (CAY10505), the

concentration (10 mM), the solvent (DMSO), the date of preparation, and the initials of the

preparer.
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Storage: Store the stock solution at -20°C for long-term storage (months to years) or at 4°C

for short-term storage (days to weeks).[6] Avoid repeated freeze-thaw cycles.

3.4. Safety Precautions

CAY10505 is for research use only and not for human or veterinary use.[1]

Handle CAY10505 in a well-ventilated area.

DMSO is an excellent solvent and can facilitate the absorption of other chemicals through

the skin.[8] Avoid direct contact with skin and eyes.

Consult the Safety Data Sheet (SDS) for CAY10505 and DMSO for complete safety

information.

Visualizations
4.1. Experimental Workflow

The following diagram illustrates the key steps in the preparation of the CAY10505 stock

solution.
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Caption: Workflow for CAY10505 Stock Solution Preparation.
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4.2. PI3K/Akt Signaling Pathway

CAY10505 is an inhibitor of PI3Kγ, a key enzyme in the PI3K/Akt signaling pathway. The

simplified diagram below shows the position of PI3K in this cascade.

Receptor Tyrosine
Kinase (RTK)

PI3K

PIP3

 phosphorylates

PIP2

Akt

 activates

Downstream
Effectors

 activates

CAY10505

 inhibits

Click to download full resolution via product page

Caption: Inhibition of the PI3K/Akt Pathway by CAY10505.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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